Cas no 72179-85-2 ((propan-2-yl)sulfamoylamine)

(propan-2-yl)sulfamoylamine structure
(propan-2-yl)sulfamoylamine structure
Product Name:(propan-2-yl)sulfamoylamine
CAS No:72179-85-2
MF:C3H10N2O2S
MW:138.188699245453
CID:827578
PubChem ID:13626285
Update Time:2025-04-19

(propan-2-yl)sulfamoylamine Chemical and Physical Properties

Names and Identifiers

    • Isopropylsulfamide
    • MFCD12755710
    • N-(1-Methylethyl)sulfamide
    • N-ISopropylsulfamide
    • AT20303
    • SY165450
    • SCHEMBL41981
    • DTXSID801311626
    • EN300-188251
    • 2-(sulfamoylamino)propane
    • 72179-85-2
    • Isopropylamine sulfonamide
    • [(propan-2-yl)sulfamoyl]amine
    • A1-20523
    • (propan-2-yl)sulfamoylamine
    • Inchi: 1S/C3H10N2O2S/c1-3(2)5-8(4,6)7/h3,5H,1-2H3,(H2,4,6,7)
    • InChI Key: ZVNSDZSAOHBAJU-UHFFFAOYSA-N
    • SMILES: S(N)(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 138.04629874g/mol
  • Monoisotopic Mass: 138.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 80.6Ų

Experimental Properties

  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 239.4±23.0 °C at 760 mmHg
  • Flash Point: 98.6±22.6 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(propan-2-yl)sulfamoylamine Security Information

(propan-2-yl)sulfamoylamine Pricemore >>

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